Cas no 20803-96-7 (Propanoic acid,2-(phenylsulfonyl)-)

Propanoic acid,2-(phenylsulfonyl)- structure
20803-96-7 structure
Product Name:Propanoic acid,2-(phenylsulfonyl)-
CAS No:20803-96-7
MF:C9H10O4S
MW:214.238301753998
CID:285444
PubChem ID:316229
Update Time:2025-04-19

Propanoic acid,2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-(phenylsulfonyl)-
    • 2-(benzenesulfonyl)propanoic acid
    • (+-)-2-benzenesulfonyl-propionic acid
    • (+-)-2-Phenylsulfon-propionsaeure
    • 2-benzenesulfonyl-propionic acid
    • 2-benzenesulphonylpropionic acid
    • 2-Benzolsulfonyl-propionsaeure
    • 2-phenylsulfonylpropionic acid
    • AC1L7TE1
    • NSC243748
    • SureCN1200588
    • NSC-243748
    • 20803-96-7
    • SCHEMBL1200588
    • DTXSID10311518
    • Inchi: 1S/C9H10O4S/c1-7(9(10)11)14(12,13)8-5-3-2-4-6-8/h2-7H,1H3,(H,10,11)
    • InChI Key: WIQURXUWPJLEDJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C(C(=O)O)C)(=O)=O

Computed Properties

  • Exact Mass: 214.03
  • Monoisotopic Mass: 214.02997997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • PSA: 71.44
  • LogP: 2.01420
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